Cas no 79692-26-5 ( )

• Product Name: &nbsp
• CAS No: 79692-26-5
• MF: C₅₁H₁₀₄N₄O₂
• MW: 805.397075653076
• CID: 984814
• PubChem ID: 319198
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-N-[9-[3-(dimethylamino)propyl-hexadecanoylamino]nonyl]hexadecanamide
• AC1L7ZPU
• AC1Q2W1V
• AG-H-19533
• CTK5E7024
• N-(3-dimethylaminopropyl)-N-[9-(3-dimethylaminopropyl-hexadecanoylamino)nonyl]hexadecanamide
• N-(3-DIMETHYLAMINOPROPYL)-N-[9-(3-DIMETHYLAMINOPROPYL-HEXADECANOYL-AMINO)NONYL]HEXADECANAMIDE
• NSC261043
• NSC-261043
• DTXSID50312746
• 79692-26-5
• N,N'-(Nonane-1,9-diyl)bis{N-[3-(dimethylamino)propyl]hexadecanamide}
•  

• Inchi： 1S/C51H104N4O2/c1-7-9-11-13-15-17-19-21-23-25-28-32-36-42-50(56)54(48-40-44-52(3)4)46-38-34-30-27-31-35-39-47-55(49-41-45-53(5)6)51(57)43-37-33-29-26-24-22-20-18-16-14-12-10-8-2/h7-49H2,1-6H3
• InChI Key： CEWHMUZULRBIEZ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N(CCCN(C)C)CCCCCCCCCN(C(CCCCCCCCCCCCCCC)=O)CCCN(C)C

Computed Properties

• Exact Mass: 804.81592857g/mol
• Monoisotopic Mass: 804.81592857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 57
• Rotatable Bond Count: 46
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.7
• Topological Polar Surface Area: 47.1Ų